Cas no 1261549-31-8 (2-hydroxy-5-[4-(trifluoromethyl)phenyl]benzonitrile)

2-Hydroxy-5-[4-(trifluoromethyl)phenyl]benzonitrile is a fluorinated aromatic compound featuring a hydroxyl group and a nitrile functionality. Its molecular structure, incorporating a trifluoromethylphenyl moiety, enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups, such as the trifluoromethyl and nitrile substituents, contributes to its reactivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly valued for its potential in developing bioactive molecules due to its structural versatility and stability under various reaction conditions. Its high purity and well-defined chemical properties make it suitable for research applications in medicinal chemistry and material science.

2-hydroxy-5-[4-(trifluoromethyl)phenyl]benzonitrile structure

1261549-31-8 structure

Product Name:2-hydroxy-5-[4-(trifluoromethyl)phenyl]benzonitrile

CAS No:1261549-31-8

MF:C₁₄H₈F₃NO

MW:263.21463394165

MDL:MFCD18314450

CID:1222963

PubChem ID:53220125

Update Time:2025-10-18

2-hydroxy-5-[4-(trifluoromethyl)phenyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-hydroxy-5-[4-(trifluoromethyl)phenyl]benzonitrile
- DTXSID70684896
- 4-Hydroxy-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carbonitrile
- 2-Cyano-4-(4-trifluoromethylphenyl)phenol, 95%
- 1261549-31-8
- MFCD18314450
- 2-CYANO-4-(4-TRIFLUOROMETHYLPHENYL)PHENOL
- AKOS017557000
- MDL： MFCD18314450
- Inchi： 1S/C14H8F3NO/c15-14(16,17)12-4-1-9(2-5-12)10-3-6-13(19)11(7-10)8-18/h1-7,19H
- InChI Key： ONMPHGSZEZRXMY-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=CC(=C(C#N)C=1)O)(F)F

Computed Properties

Exact Mass: 263.05579836g/mol
Monoisotopic Mass: 263.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 44Å²

2-hydroxy-5-[4-(trifluoromethyl)phenyl]benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011001091-250mg	4-Hydroxy-4'-(trifluoromethyl)biphenyl-3-carbonitrile	1261549-31-8	97%	250mg	$475.20	2023-09-03
Alichem	A011001091-500mg	4-Hydroxy-4'-(trifluoromethyl)biphenyl-3-carbonitrile	1261549-31-8	97%	500mg	$855.75	2023-09-03
Alichem	A011001091-1g	4-Hydroxy-4'-(trifluoromethyl)biphenyl-3-carbonitrile	1261549-31-8	97%	1g	$1564.50	2023-09-03
abcr	AB320493-5 g	2-Cyano-4-(4-trifluoromethylphenyl)phenol, 95%; .	1261549-31-8	95%	5 g	€1,159.00	2023-07-19
abcr	AB320493-5g	2-Cyano-4-(4-trifluoromethylphenyl)phenol, 95%; .	1261549-31-8	95%	5g	€1159.00	2024-06-08